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Compound of Interest

3-Bromo-6-methoxypyridin-2-
Compound Name: )
amine

cat. No.: B1359717

Essential Safety and Handling Guide for 3-
Bromo-6-methoxypyridin-2-amine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling and disposal of 3-
Bromo-6-methoxypyridin-2-amine, a compound that requires careful management due to its
potential hazards.

Chemical Profile:
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Property Value

CAS Number 511541-63-2
Molecular Formula CeH7BrN20
Molecular Weight 203.04 g/mol

Acute toxicity, Oral (Category 4)[1], Skin
irritation (Category 2)[1], Serious eye irritation

Hazard Classifications (Category 2)[1], May cause respiratory irritation
(Specific target organ toxicity — single exposure,
Category 3)[1]

H302: Harmful if swallowed[1], H315: Causes

skin irritation[1], H319: Causes serious eye
Hazard Statements o )

irritation[1], H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure when
handling 3-Bromo-6-methoxypyridin-2-amine. The following table summarizes the required
PPE.
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Protection Type Recommended Equipment  Standard

Tightly fitting safety goggles or EN 166 (EU) or NIOSH (US)

Eye and Face Protection _
a face shield.[2] approved.

Chemical-resistant gloves
(e.g., Nitrile rubber, Butyl
_ . rubber, or Viton®), a flame- _
Skin Protection ) EN 374 (EU) or equivalent.
retardant and chemically
impervious lab coat or

coveralls.[3]

All handling should be
conducted in a certified
chemical fume hood.[4] If a

fume hood is not available or if
NIOSH (US) or EN 14387 (EU)

Respiratory Protection there is a risk of exceeding
approved.

exposure limits, a full-face
respirator with appropriate
organic vapor cartridges is

required.

Closed-toe, chemical-resistant
Footwear
shoes or boots.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3-Bromo-6-methoxypyridin-2-amine is essential to ensure
safety and experimental integrity.

1. Preparation and Engineering Controls:

o Ventilation: All handling of 3-Bromo-6-methoxypyridin-2-amine must be performed in a
properly functioning and certified chemical fume hood to minimize inhalation exposure.[4]

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.[4]
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
3-Bromo-6-methoxypyridin-2-amine.[4]

. Handling the Chemical:

Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above
before entering the designated handling area.

Weighing and Transfer:
o Perform all weighing and transfers of the solid compound within the chemical fume hood.

o Use appropriate tools such as spatulas and weighing paper to handle the solid. Avoid
creating dust.

o For solutions, use calibrated pipettes or syringes to transfer the liquid.
During the Experiment:

o Keep all containers with 3-Bromo-6-methoxypyridin-2-amine tightly closed when not in
use.[4]

o Clearly label all vessels containing the compound.

o Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid
procedures outlined below.

. Post-Handling and Cleanup:
Decontamination:

o Wipe down the work surface in the chemical fume hood with an appropriate solvent (e.qg.,
70% ethanol) and dispose of the cleaning materials as hazardous waste.

o Decontaminate all glassware and equipment that came into contact with the chemical.

PPE Removal:
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o Remove gloves using the proper technique to avoid skin contact with the outer surface.
o Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan

Proper disposal of 3-Bromo-6-methoxypyridin-2-amine and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Halogenated Waste: 3-Bromo-6-methoxypyridin-2-amine is a halogenated organic
compound. All waste containing this chemical must be segregated into a designated
"Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.[3]

2. Waste Collection and Containment:
e Solid Waste:

o Collect solid 3-Bromo-6-methoxypyridin-2-amine waste, including contaminated
weighing paper, gloves, and other disposable materials, in a clearly labeled, sealable, and
chemically compatible container (e.g., a high-density polyethylene (HDPE) container).

o Keep the container closed at all times, except when adding waste.
e Liquid Waste:

o For solutions containing 3-Bromo-6-methoxypyridin-2-amine, use a dedicated, leak-
proof, and shatter-resistant waste container, also clearly labeled for "Halogenated Organic
Liquid Waste."

o Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for
vapor expansion.

3. Final Disposal:

o Licensed Hazardous Waste Disposal: The primary and recommended method for the
disposal of 3-Bromo-6-methoxypyridin-2-amine is through a licensed hazardous waste
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disposal company.[5]

o Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,
including the full chemical name and associated hazards.

o Storage: Store waste containers in a designated and secure satellite accumulation area,
away from incompatible materials, until they are collected by the disposal service.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

1. In Case of Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
» Remove contaminated clothing while continuing to flush.

o Seek immediate medical attention.[1]

2. In Case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

e Remove contact lenses if present and easy to do so.

o Seek immediate medical attention.

3. In Case of Inhalation:

e Move the individual to fresh air.

o If breathing is difficult, provide oxygen.

e If the individual is not breathing, begin artificial respiration.

o Seek immediate medical attention.[1]
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4. In Case of Ingestion:

e Do NOT induce vomiting.

e Rinse the mouth with water.

o Never give anything by mouth to an unconscious person.
o Seek immediate medical attention.[1]

5. Spill Response:

o Small Spills (within a chemical fume hood):

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material such as vermiculite or sand.

o Collect the absorbed material and place it in a sealed container for disposal as

halogenated waste.
o Large Spills (or any spill outside of a fume hood):
o Evacuate the immediate area.

o Alert your institution's Environmental Health and Safety (EHS) department or emergency
response team immediately.

o Do not attempt to clean up a large spill without proper training and equipment.

Workflow for Safe Handling of 3-Bromo-6-methoxypyridin-2-amine

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.echemi.com/sds/3-amino-2-bromo-6-methoxypyridine-pd180630116229.html
https://www.benchchem.com/product/b1359717?utm_src=pdf-body
https://www.benchchem.com/product/b1359717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the key steps for the safe handling of 3-Bromo-6-
methoxypyridin-2-amine from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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